4-Ethynylbenzoic acid

• IUPAC Name: 4-ethynylbenzoic acid
• InChI: InChI=1S/C9H6O2/c1-2-7-3-5-8(6-4-7)9(10)11/h1,3-6H,(H,10,11)
• InChI Key: SJXHLZCPDZPBPW-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C9H6O2
• Related CAS: 192705-28-5
• DSSTOX Substance ID: DTXSID90343433
• Molecular Weight: 146.14 g/mol
• CAS RN: 10602-00-3

Description

Synthesis Analysis

The synthesis of compounds related to 4-Ethynylbenzoic acid often employs eco-friendly and efficient methodologies. For example, a one-pot synthesis approach utilizing citric acid as a green medium has been investigated for the synthesis of related aromatic ester derivatives, indicating a trend towards more sustainable chemical synthesis processes (Warekar et al., 2016). Similarly, ultrasound-mediated synthesis has been reported as a rapid and environmentally friendly method for producing derivatives with potential anticancer activities (Tiwari et al., 2016).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives can be characterized using various spectroscopic techniques. For instance, structural confirmation of related quinazoline derivatives has been achieved through single crystal X-ray analysis, highlighting the precise arrangement of atoms and bonds within these molecules (Dilebo et al., 2021).

Chemical Reactions and Properties

This compound participates in various chemical reactions, leveraging its ethynyl group for coupling reactions, such as the Sonogashira cross-coupling, which is pivotal in synthesizing complex organic molecules. The chemical properties of ethynyl derivatives, including reactivity and stability, are influenced by the nature of substituents and reaction conditions, as demonstrated in the synthesis of imidazolidinones and quinazolines (Shimizu et al., 2022).

Scientific Research Applications

• 4-Ethynylbenzoic acid has been used in the synthesis and characterization of poly(phenylacetylenes) with activated ester side groups. These polymers exhibit significant reactivity, enabling quantitative reactions with aromatic amines and influencing the conjugated polymer backbone (Pauly & Théato, 2011).

• In dye-sensitized solar cells, derivatives of this compound have been used to modify electron-acceptors, affecting energy levels, light-harvesting ability, and cell stability (Yang et al., 2016).

• The compound has demonstrated thermoresponsive chiroptical property switching in a poly(4‘-ethynylbenzo-15-crown-5)/α-Amino Acid System (Sakai et al., 2006).

• It has been involved in thermal solid-state polymerization processes, leading to the creation of amorphous poly(phenylacetylene) derivatives (Njus et al., 2005).

• This compound has been effective in direct polymerizations of highly polar acetylene derivatives, leading to the creation of polymers with high molecular weight and low polydispersity index (Yuan et al., 2009).

• The compound has been used in the construction of Zn-based, mixed-ligand metal-organic frameworks, demonstrating the potential for creating diverse MOFs with varying levels of interpenetration (Gadzikwa et al., 2008).

Safety and Hazards

4-Ethynylbenzoic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/eye protection/face protection, and washing thoroughly after handling.

Relevant Papers One relevant paper found discusses the use of this compound in the synthesis of N-(4-ethynylphenylcarbonyl) L-glutamic acid diethyl ester. This compound is a precursor for synthesizing glutamic acid-based dendritic helical poly(phenylacetylene)s.

Mechanism of Action

Target of Action

4-Ethynylbenzoic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It contains an Alkyne group and can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAc) with molecules containing Azide groups . This suggests that the primary targets of this compound are molecules containing Azide groups.

Mode of Action

The compound interacts with its targets through a copper-catalyzed azide-alkyne cycloaddition (CuAAc) reaction . This reaction is a type of click chemistry, which is a term used to describe reactions that are fast, simple to use, easy to purify, versatile, regiospecific, and give high yields .

Biochemical Pathways

It is known that the compound can be used in the synthesis of glutamic acid-based dendritic helical poly(phenylacetylene)s . This suggests that it may play a role in the biochemical pathways related to the synthesis of these polymers.

Result of Action

Its use in the synthesis of glutamic acid-based dendritic helical poly(phenylacetylene)s suggests that it may contribute to the formation of these polymers, which could have various potential applications in areas such as materials science and biotechnology.

Synthesis routes and methods I

Procedure details

Initially, 4-bromoacetophenone (3) can be treated with powdered phosphorous pentachloride to produce 1-(4-bromophenyl)-1-chloroethylene (4). Compound 4 was then treated with potassium hydroxide to produce 4-bromophenylacetylene (5) at a 60% yield. Treatment of compound 5 with ethyl magnesium bromide was followed by reaction with chlorotrimethylsilane. The resulting product (4-bromophenylethynyl) trimethylsilane (6) was recovered with a 90% yield. Compound 6 was then treated with ethyl magnesium bromide, followed by reaction with carbon dioxide to produce (4-carboxyphenylethynyl) trimethylsilane (7) in 89% yield. Compound 7 was then deprotected using KOH in methanol to form 4-ethynylbenzoic acid (8) in 96% yield. Compound 8 is a useful building block for forming a variety of molecular switches in accordance with the present invention, and was used in forming molecular switches of the following examples.

Synthesis routes and methods II

Procedure details

4-(Trimethylsilyl)ethynyl-benzoic acid methyl ester (714 mg, 3.07 mmol) was dissolved in 4% KOH:MeOH (w:v, 30 mL) and allowed to reflux overnight. The reaction was quenched with 6N HCl to pH 2-3 (as indicated by pH paper) and extracted 2× with EtOAc. The combined organic layers were dried over anhydrous Na2SO4 and evaporated to afford 4-ethynylbenzoic acid (427 mg, 2.92 mmol, 95%) as a brown solid. H-NMR (d6-acetone, 500 MHz) δ (ppm): 7.62 (d, J=16.2 Hz, 2H); 8.03 (d, J=16.3 Hz, 2H).

Synthesis routes and methods III

Procedure details

LiOH (95.97 mg, 2.2 mmol) was added to a stirred solution of 4-ethynyl-benzoic acid methyl ester (305 mg, 1.9 mmol) in MeOH:H2O (1:1, 6 mL), and the resulting mixture was stirred at room temperature for 30 min. The reaction mixture was concentrated under reduced pressure to get the residue. Cold water was then added, acidified it with conc.HCl and extracted with EtOAc. The organic layer was washed with brine, dried over Na2SO4 and concentrated under reduced pressure to afford 226 mg (81.9% yield) of 4-ethynyl-benzoic acid.

Q & A

Q1: What are the main applications of 4-ethynylbenzoic acid in materials science?

A1: this compound is a versatile building block for synthesizing conjugated polymers, particularly poly(phenylacetylene)s. [, , , ] These polymers exhibit interesting properties such as chirality, conductivity, and the ability to form nanoparticles. [, , ] Researchers have explored their potential in various applications, including:

Q2: How does the structure of this compound contribute to its reactivity?

A2: this compound features two key functional groups:

Q3: How is this compound used in the development of dye-sensitized solar cells (DSSCs)?

A3: this compound is frequently incorporated as an anchoring group in porphyrin-based dyes for DSSCs. [, , ] When attached to the porphyrin core, this group serves several key functions: